![molecular formula C15H14N6OS B2658411 4-methyl-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-1,2,3-thiadiazole-5-carboxamide CAS No. 1207002-86-5](/img/structure/B2658411.png)
4-methyl-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-1,2,3-thiadiazole-5-carboxamide
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Description
4-methyl-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C15H14N6OS and its molecular weight is 326.38. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research in this area involves the synthesis of hybrid molecules containing heterocyclic compounds, which are pursued for their potential biological activities. Methods like microwave-assisted synthesis have been employed to create derivatives with antimicrobial, antilipase, and antiurease activities. Such compounds have shown good to moderate activity against test microorganisms, highlighting the significance of heterocyclic compounds in developing new therapeutic agents (Başoğlu et al., 2013).
Antimicrobial Activity
Thiadiazole derivatives have been synthesized with the aim of evaluating their fungicidal and antimicrobial properties. These studies contribute to the field by exploring novel compounds that can inhibit the growth of various bacteria and fungi, potentially leading to new treatments for infections (Tang Zi-lon, 2015).
Anticancer Activity
Investigations into thiadiazole derivatives also extend to their potential anticancer activities. The synthesis of novel compounds and their subsequent testing against cancer cell lines is a crucial step in identifying new therapeutic agents that could contribute to cancer treatment strategies (Rahmouni et al., 2016).
Antiviral Agents
Another area of research involves the synthesis of compounds with potential anti-influenza virus activity. Novel synthetic routes have led to the creation of benzamide-based 5-aminopyrazoles and their derivatives, some of which have shown significant activity against the H5N1 strain of the influenza virus. This highlights the importance of such compounds in developing new antiviral medications (Hebishy et al., 2020).
Properties
IUPAC Name |
4-methyl-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]thiadiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N6OS/c1-9-3-8-13(20-18-9)16-11-4-6-12(7-5-11)17-15(22)14-10(2)19-21-23-14/h3-8H,1-2H3,(H,16,20)(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSIMZYHTYJYWJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=C(N=NS3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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